Protein Kinase C (19-36)

• Molecular Formula: C93H159N35O24
• Molecular Weight: 2151.5 g/mol
• SMILES: CC(C)CC(C(=O)NC(CCCNC(=N)N)C(=O)NC(CCC(=O)N)C(=O)NC(CCCCN)C(=O)NC(CC(=O)N)C(=O)NC(C(C)C)C(=O)NC(CC1=CNC=N1)C(=O)NC(CCC(=O)O)C(=O)NC(C(C)C)C(=O)NC(CCCCN)C(=O)NC(CC(=O)N)C(=O)O)NC(=O)C(C)NC(=O)CNC(=O)C(CCCCN)NC(=O)C(CCCNC(=N)N)NC(=O)C(C)NC(=O)C(CC2=CC=CC=C2)NC(=O)C(CCCNC(=N)N)N
• InChI: InChI=1S/C93H159N35O24/c1-47(2)39-62(122-74(135)50(7)113-70(132)45-111-77(138)55(24-12-15-33-94)116-78(139)58(27-19-37-109-92(103)104)115-75(136)51(8)114-84(145)63(40-52-21-10-9-11-22-52)123-76(137)54(97)23-18-36-108-91(101)102)85(146)118-59(28-20-38-110-93(105)106)79(140)119-60(29-31-67(98)129)82(143)117-56(25-13-16-34-95)80(141)124-65(42-68(99)130)87(148)128-73(49(5)6)89(150)125-64(41-53-44-107-46-112-53)86(147)120-61(30-32-71(133)134)83(144)127-72(48(3)4)88(149)121-57(26-14-17-35-96)81(142)126-66(90(151)152)43-69(100)131/h9-11,21-22,44,46-51,54-66,72-73H,12-20,23-43,45,94-97H2,1-8H3,(H2,98,129)(H2,99,130)(H2,100,131)(H,107,112)(H,111,138)(H,113,132)(H,114,145)(H,115,136)(H,116,139)(H,117,143)(H,118,146)(H,119,140)(H,120,147)(H,121,149)(H,122,135)(H,123,137)(H,124,141)(H,125,150)(H,126,142)(H,127,144)(H,128,148)(H,133,134)(H,151,152)(H4,101,102,108)(H4,103,104,109)(H4,105,106,110)/t50-,51-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,66-,72-,73-/m0/s1
• InChIKey: NHCJMYZDRROLEW-OFXZVSIYSA-N

Protein Kinase C (19-36), also designated PKC (19-36) or PKC pseudosubstrate peptide inhibitor, is a synthetic 18-amino acid peptide (sequence RFARKGALRQKNVHEVKN) corresponding to residues 19–36 within the pseudosubstrate regulatory domain of protein kinase C (PKC). The compound functions as a pseudosubstrate inhibitor—binding the PKC catalytic site but not undergoing phosphorylation—with a reported in vitro IC₅₀ of 0.18 μM for PKC inhibition and a Kᵢ of 0.15 μM.

Protein Kinase C (19-36) CAS 113731-96-7 for PKC Inhibition Research: Procurement and Selection Guide

Protein Kinase C (19-36), also designated PKC (19-36) or PKC pseudosubstrate peptide inhibitor, is a synthetic 18-amino acid peptide (sequence RFARKGALRQKNVHEVKN) corresponding to residues 19–36 within the pseudosubstrate regulatory domain of protein kinase C (PKC) . The compound functions as a pseudosubstrate inhibitor—binding the PKC catalytic site but not undergoing phosphorylation—with a reported in vitro IC₅₀ of 0.18 μM for PKC inhibition and a Kᵢ of 0.15 μM [1]. Its molecular formula is C₉₃H₁₅₉N₃₅O₂₄, with a molecular weight of 2151.48 g/mol, and it is commercially supplied as a lyophilized powder with purity specifications of ≥95% to >99% .

Pseudosubstrate-based PKC inhibition mechanism; binds substrate pocket, not ATP site.

Reported narrower kinase selectivity compared to ATP-competitive inhibitors, minimizing off-target kinome effects.

Requires intracellular delivery (microinjection, electroporation); not for extracellular bath application.

• [1] House C, Kemp BE. Protein kinase C contains a pseudosubstrate prototope in its regulatory domain. Science. 1987;238(4834):1726-1728. (Ki value derived from referenced studies). View Source

PKC (19-36) vs. ATP-Competitive PKC Inhibitors: Why Substitution Compromises Experimental Validity

Generic substitution among PKC inhibitors is scientifically unsound because the field encompasses mechanistically and pharmacologically distinct classes. PKC (19-36) is a pseudosubstrate peptide inhibitor that directly occupies the substrate-binding pocket of PKC, blocking phosphorylation of downstream targets without interfering with ATP binding . This mechanism contrasts sharply with ATP-competitive inhibitors such as staurosporine, GF109203X, and chelerythrine, which target the highly conserved ATP-binding site present across the entire kinome [1]. Consequently, ATP-competitive agents frequently exhibit extensive off-target kinase inhibition, whereas PKC (19-36) demonstrates substantially narrower target engagement (Kᵢ = 0.15 μM for PKC, with no measurable inhibition of Ca²⁺/calmodulin-dependent kinase) [2]. Moreover, PKC (19-36) is a peptide reagent requiring intracellular delivery (e.g., via microinjection, electroporation, or cell-permeabilization protocols), rendering it unsuitable for standard extracellular bath application—a critical methodological consideration that precludes simple drop-in replacement of small-molecule PKC inhibitors .

! Mechanism mismatch: ATP-competitive inhibitors (staurosporine, GF109203X) target the conserved ATP site, causing broad kinome inhibition; pseudosubstrate inhibition limits off-target effects.

! Delivery requirement differs: PKC (19-36) is a peptide requiring intracellular delivery; small-molecule inhibitors are membrane-permeable and cannot be simply substituted in experimental protocols.

! Isoform specificity: Pseudosubstrate sequences are isoform-dependent; substituting with peptides from other PKC isoforms may not reproduce selectivity profiles.

• [1] Karaman MW, Herrgard S, Treiber DK, et al. A quantitative analysis of kinase inhibitor selectivity. Nat Biotechnol. 2008;26(1):127-132. View Source
• [2] University of North Texas Digital Library. Protein Kinase C Activation in Hyperglycemic Bovine Lens Epithelial Cells. Dissertation, 2015. (Citing Ki = 0.15 μM and kinase selectivity). View Source

PKC (19-36) Quantitative Differentiation Evidence: Comparator-Based Performance Data for Scientific Selection

Mechanistic Differentiation: Pseudosubstrate Inhibition vs. ATP-Competitive Kinase Inhibition (Staurosporine Comparison)

PKC (19-36) inhibits PKC via a pseudosubstrate mechanism, binding the substrate recognition site with a Kᵢ of 0.15 μM, while staurosporine, a prototypical ATP-competitive inhibitor, inhibits PKC with an IC₅₀ of 0.7 nM to 6 nM depending on the isoform and assay conditions [1]. Although staurosporine exhibits greater absolute potency against PKC, it is a pan-kinase inhibitor with IC₅₀ values against PKA (15 nM), PKG (8.5 nM), and CaM kinase II (20 nM) in the same nanomolar range . In contrast, PKC (19-36) demonstrates minimal inhibition of other kinases, including Ca²⁺/calmodulin-dependent kinase, at concentrations up to 100-fold its PKC Kᵢ [2].

Pseudosubstrate vs. ATP-competitive

Head-to-head

PKC (19-36) Kᵢ = 0.15 μM; staurosporine IC₅₀ = 0.7–6 nM (PKC), with similar nM potency against PKA, PKG, CaMKII

Supports PKC-specific pathway interpretation; staurosporine inhibits multiple kinases

Staurosporine exhibits >100-fold broader kinome targeting; PKC (19-36) shows >100-fold selectivity for PKC over CaM kinase

Evidence Dimension	Mechanism of inhibition and kinase selectivity profile
Target Compound Data	PKC (19-36): Pseudosubstrate inhibitor; Kᵢ = 0.15 μM for PKC; no inhibition of Ca²⁺/CaM kinase
Comparator Or Baseline	Staurosporine: ATP-competitive inhibitor; IC₅₀ = 0.7 nM (PKC), 15 nM (PKA), 8.5 nM (PKG), 20 nM (CaM kinase II)
Quantified Difference	Staurosporine inhibits multiple kinases at low nM concentrations; PKC (19-36) shows >100-fold selectivity for PKC over CaM kinase
Conditions	In vitro kinase assays using purified PKC and CaM kinase II

Why This Matters

Selection of PKC (19-36) over ATP-competitive inhibitors is essential when experimental interpretation requires deconvolution of PKC-specific signaling from broader kinome effects.

• [1] House C, Kemp BE. Protein kinase C contains a pseudosubstrate prototope in its regulatory domain. Science. 1987;238(4834):1726-1728. View Source
• [2] University of North Texas Digital Library. Protein Kinase C Activation in Hyperglycemic Bovine Lens Epithelial Cells. Dissertation, 2015. View Source

Functional Potency in Neuronal LTP Assay: PKC (19-36) Demonstrates 30-Fold Greater Potency Than CaMKII Inhibitor Peptide

In a direct functional comparison using intracellular delivery to rat CA1 hippocampal neurons, PKC-(19-36) was 30-fold more potent than [Ala²⁸⁶]CaMKII-(281-302) at blocking the induction of long-term potentiation (LTP) [1]. Both peptides blocked LTP induction, but the concentration required for PKC-(19-36) was substantially lower, establishing its superior potency in a physiologically relevant neuronal plasticity assay [1]. The relative specificity of each peptide was further validated by in vitro kinase inhibition assays, confirming that the LTP blockade by PKC-(19-36) is attributable to PKC inhibition rather than CaMKII cross-reactivity [1].

LTP blockade potency

Head-to-head

PKC-(19-36) 30-fold more potent than [Ala²⁸⁶]CaMKII-(281-302) in blocking LTP in CA1 neurons

Supports PKC-dependent synaptic plasticity assay context

Intracellular delivery; relative specificity confirmed by in vitro kinase assays

Evidence Dimension	Potency in blocking LTP induction in CA1 hippocampal neurons
Target Compound Data	PKC-(19-36): 30-fold more potent (quantitative relative potency)
Comparator Or Baseline	[Ala²⁸⁶]CaMKII-(281-302) peptide inhibitor
Quantified Difference	30-fold greater potency for PKC-(19-36)
Conditions	Intracellular delivery to rat CA1 hippocampal neurons; LTP induction assay

Why This Matters

This head-to-head functional data directly informs selection of PKC (19-36) over CaMKII-targeting peptides for studies of PKC-dependent synaptic plasticity.

• [1] Specificity of protein kinase inhibitor peptides and induction of long-term potentiation. Proc Natl Acad Sci U S A. 1993;90(22):10663-10667. View Source

Functional Activity in Vascular Smooth Muscle Cells: PKC (19-36) Dose-Dependently Inhibits DNA/Protein Synthesis; Inactive Control [Glu²⁷]-PKC (19-36) Shows No Effect

In vascular smooth muscle cells (VSMCs) exposed to high glucose (a model of diabetic vascular complications), PKC (19-36) at 1 μmol/L markedly attenuated hyperproliferation and hypertrophy and inhibited DNA and protein synthesis in a dose-dependent manner [1]. Crucially, the single-point mutant control peptide [Glu²⁷]-PKC (19-36) exhibited negligible effect on VSMC DNA and protein synthesis under identical experimental conditions, confirming that the observed functional effects are specific to PKC inhibition rather than nonspecific peptide effects [1]. The same study demonstrated that PKC (19-36) prevented glucose-induced suppression of natriuretic peptide receptor response, a functional outcome not replicated by the inactive control [1].

VSMC functional activity

Active vs. inactive control

PKC (19-36) (1 μM) inhibits DNA/protein synthesis in high-glucose VSMCs; [Glu²⁷]-PKC (19-36) shows no effect

Supports VSMC proliferation endpoint context; inactive control confirms specificity

Matched inactive control essential for rigorous experimental design

Evidence Dimension	Inhibition of DNA/protein synthesis in high-glucose-stimulated VSMCs
Target Compound Data	PKC (19-36) at 1 μmol/L: Significant dose-dependent inhibition of DNA and protein synthesis
Comparator Or Baseline	[Glu²⁷]-PKC (19-36) inactive control peptide: No significant effect
Quantified Difference	Qualitative: active peptide produces inhibition; inactive control shows no effect
Conditions	Rat aortic VSMCs cultured in 27.8 mmol/L glucose; 1 μmol/L peptide

Why This Matters

This functional data pair (active vs. inactive control) provides essential validation for procurement: inclusion of the matched inactive control [Glu²⁷]-PKC (19-36) is mandatory for rigorous experimental design, and vendors offering both peptides enable proper controls.

• [1] Yasunari K, Kohno M, Kano H, et al. Possible involvement of phospholipase D and protein kinase C in vascular growth induced by elevated glucose concentration. Hypertension. 1996;28(2):159-164. View Source

Isoform-Specific Differentiation: αPKC Pseudosubstrate Peptide (PKC 19-36) Shows 6- to 10-Fold Greater Potency Than εPKC Pseudosubstrate in Cardiac Myocyte Functional Assay

In neonatal cardiac myocytes (NCMs), the αPKC pseudosubstrate peptide (αφ), which corresponds exactly to the PKC (19-36) sequence (NH₂-RFARKGALRQKNVHEVK-COOH), was 6- to 10-fold more potent than the εPKC pseudosubstrate peptide (εφ) at antagonizing the 3 nM 4-β PMA-induced slowing of contraction rate, an εPKC-mediated response [1]. In vitro phosphorylation assays using purified α or ε PKC isozymes revealed that the εφ failed to inhibit εPKC as potently as αφ, while both peptides were equally effective inhibitors of recombinant αPKC [1]. The αφ peptide antagonized phosphorylation of three protein bands (~18, ~46, and ~97 kDa) in NCM particulate fractions with IC₅₀ values of 1–5 μM, which were 1.8- to 4.7-fold lower than those observed for εφ [1].

αPKC vs. εPKC pseudosubstrate

Head-to-head

αPKC peptide (PKC 19-36) 6- to 10-fold more potent than εPKC peptide in antagonizing PMA-induced slowing of contraction rate; IC₅₀ 1–5 μM (αPKC)

Supports αPKC isoform-selectivity context; peptides not interchangeable

εPKC peptide IC₅₀ values 1.8- to 4.7-fold higher; isoform-specific sequences required

Evidence Dimension	Potency in antagonizing PMA-induced slowing of contraction rate in neonatal cardiac myocytes
Target Compound Data	αPKC pseudosubstrate (PKC 19-36): 6- to 10-fold more potent; IC₅₀ = 1–5 μM in phosphorylation assays
Comparator Or Baseline	εPKC pseudosubstrate peptide (εφ): Lower potency; IC₅₀ values 1.8- to 4.7-fold higher
Quantified Difference	6- to 10-fold greater functional potency; 1.8- to 4.7-fold lower IC₅₀ for αφ
Conditions	Neonatal cardiac myocytes; 3 nM 4-β PMA stimulation; in vitro phosphorylation assays

Why This Matters

This isoform-specific functional comparison demonstrates that PKC (19-36) is not interchangeable with pseudosubstrate peptides derived from other PKC isoforms; researchers must select the specific sequence corresponding to the isoform under investigation.

• [1] Johnson JA. Differential inhibition by α and εPKC pseudosubstrate sequences: A putative mechanism for preferential εPKC activation in neonatal cardiac myocytes. Life Sci. 2004;74(25):3153-3172. View Source

PKC (19-36) Procurement Applications: Validated Research Scenarios Requiring This Specific Peptide Inhibitor

Deconvolution of PKC-Specific Signaling in Neuronal Plasticity Studies (LTP/LTD)

Intracellular delivery of PKC (19-36) into hippocampal or cortical neurons via patch pipette or microinjection enables selective blockade of PKC activity during synaptic plasticity protocols. The peptide's 30-fold greater potency than CaMKII inhibitor peptides in blocking LTP induction [1] supports its use when distinguishing PKC-dependent from CaMKII-dependent plasticity mechanisms. Procurement should include the matched inactive control [Glu²⁷]-PKC (19-36) to verify that observed effects are attributable specifically to PKC inhibition.

Investigation of PKC-Mediated Vascular Smooth Muscle Dysfunction in Diabetic Models

PKC (19-36) at 1 μmol/L effectively attenuates high-glucose-induced VSMC hyperproliferation, hypertrophy, and suppression of natriuretic peptide receptor response [1]. This application scenario is particularly relevant for researchers studying diabetic vasculopathy, atherosclerosis, or hypertension. The dose-dependent inhibition of DNA and protein synthesis in VSMCs provides a quantifiable functional readout; the inactive control [Glu²⁷]-PKC (19-36) must be used in parallel to confirm specificity .

αPKC Isoform-Specific Functional Studies in Cardiac Myocytes

The αPKC pseudosubstrate sequence (identical to PKC 19-36) demonstrates 6- to 10-fold greater potency than the εPKC pseudosubstrate in antagonizing PMA-induced slowing of contraction rate in neonatal cardiac myocytes [1]. Researchers investigating isoform-specific roles of PKC in cardiac function, hypertrophy, or ischemia-reperfusion injury should procure PKC (19-36) specifically for αPKC inhibition, recognizing that εPKC-directed peptides exhibit distinct potency and selectivity profiles [1].

In Vitro Kinase Selectivity Profiling and Counter-Screening

PKC (19-36) exhibits a Kᵢ of 0.15 μM for PKC with minimal cross-inhibition of Ca²⁺/calmodulin-dependent kinase and other serine/threonine kinases [1]. This narrow selectivity profile makes the peptide valuable for in vitro kinase panel screening as a reference PKC inhibitor with a mechanism distinct from ATP-competitive agents. Procurement of high-purity (>99%) material with documented endotoxin levels (<1.0 EU/μg) is recommended for sensitive biochemical assays .

Application

Selection Property

Validation Focus

PKC-dependent synaptic plasticity studies (LTP/LTD)

Pseudosubstrate-based PKC inhibition; intracellular delivery via patch pipette

Confirm PKC-specific LTP blockade with [Glu²⁷]-PKC (19-36) inactive control

High-glucose-induced VSMC dysfunction models

Attenuation of hyperproliferation and hypertrophy; dose-dependent inhibition

Quantify DNA/protein synthesis; use matched inactive control to verify specificity

αPKC isoform-specific cardiac myocyte studies

Reported αPKC preference in contraction rate assay; distinct from εPKC peptide

Verify isoform-specific response; compare with εPKC pseudosubstrate in parallel

In vitro kinase selectivity profiling and counter-screening

Narrow kinase selectivity; minimal CaM kinase inhibition; high-purity specification

Review lot-specific purity and endotoxin documentation for assay reproducibility

• [1] University of North Texas Digital Library. Protein Kinase C Activation in Hyperglycemic Bovine Lens Epithelial Cells. Dissertation, 2015. (Citing Ki = 0.15 μM and kinase selectivity). View Source
• [2] Yasunari K, Kohno M, Kano H, et al. Possible involvement of phospholipase D and protein kinase C in vascular growth induced by elevated glucose concentration. Hypertension. 1996;28(2):159-164. View Source
• [3] Johnson JA. Differential inhibition by α and εPKC pseudosubstrate sequences. Life Sci. 2004;74(25):3153-3172. View Source